3-(2-Ethoxyethoxy)pyrrolidine hydrochloride
Overview
Description
3-(2-Ethoxyethoxy)pyrrolidine hydrochloride is a chemical compound with the CAS Number: 1094108-02-7 . It has a molecular weight of 195.69 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H17NO2.ClH/c1-2-10-5-6-11-8-3-4-9-7-8;/h8-9H,2-7H2,1H3;1H . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
Synthesis and Chemical Applications
Pyrrolidine derivatives, including those similar to 3-(2-Ethoxyethoxy)pyrrolidine hydrochloride, are utilized in the synthesis of complex molecules and intermediates in organic chemistry. For instance, reactions of pyrrolidine derivatives with various reagents have been reported to yield complex palladium(II) and mercury(II) complexes, showcasing their utility as ligands. These complexes were characterized by NMR spectroscopy and single-crystal structures, indicating the pyrrolidine nitrogen's ligating strength (Singh et al., 2003). Similarly, the modification of aluminum hydride reagents with pyrrolidine demonstrated selective reduction in synthesizing N-benzyl-4-formylpiperidine, highlighting the role of pyrrolidine derivatives in facilitating specific chemical transformations (Abe et al., 2001).
Catalysis and Organic Synthesis
Pyrrolidine derivatives have also been explored for their catalytic roles in organic synthesis. They have been used as catalysts in the synthesis of novel bisarylmethylidene derivatives, indicating their potential to catalyze the formation of complex organic molecules with potential applications in various fields, including materials science (Mojtahedi et al., 2017).
Material Science and Nanotechnology
In the realm of material science, pyrrolidine derivatives have been employed in the self-assembly of gold nanoparticles on fullerene nanospheres. This application underscores the versatility of pyrrolidine derivatives in nanotechnology and materials science, facilitating the development of novel nanoassemblies with potential uses in electronics, catalysis, and biomedicine (Zhang et al., 2004).
Antioxidant Activity
Research on pyrrolidine derivatives has also extended into the exploration of their antioxidant properties. For instance, certain pyrrolidine-2-ones have been synthesized and evaluated for their antioxidant activity, showcasing the potential of these compounds in pharmaceutical applications and as bioactive molecules (Nguyen et al., 2022).
Safety and Hazards
Future Directions
While specific future directions for 3-(2-Ethoxyethoxy)pyrrolidine hydrochloride are not mentioned in the search results, it’s worth noting that pyrrolidine alkaloids, which this compound is a part of, have shown promise in various areas of pharmacotherapy . This suggests potential future research directions in exploring the therapeutic applications of this compound.
Properties
IUPAC Name |
3-(2-ethoxyethoxy)pyrrolidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO2.ClH/c1-2-10-5-6-11-8-3-4-9-7-8;/h8-9H,2-7H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBYJWDZOXOZUAO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCOC1CCNC1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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